Cas no 347841-77-4 (2,3-Butanediol-d8)
2,3-Butanediol-d8 Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Butane-1,1,1,2,3,4,4,4-d8-diol(9CI)
- 2,3-BUTANE-D8-DIOL
- 2,3-Butanediol-d8
-
- Inchi: InChI=1S/C4H10O2/c1-3(5)4(2)6/h3-6H,1-2H3/i1D3,2D3,3D,4D
- InChI Key: OWBTYPJTUOEWEK-PIODKIDGSA-N
- SMILES: C([2H])([2H])(C([2H])(O)C([2H])(O)C([2H])([2H])[2H])[2H]
2,3-Butanediol-d8 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B690029-10mg |
2,3-Butanediol-d8 |
347841-77-4 | 10mg |
$ 59.00 | 2023-09-08 | ||
| TRC | B690029-25mg |
2,3-Butanediol-d8 |
347841-77-4 | 25mg |
$ 98.00 | 2023-09-08 | ||
| TRC | B690029-50mg |
2,3-Butanediol-d8 |
347841-77-4 | 50mg |
$ 150.00 | 2023-09-08 | ||
| A2B Chem LLC | AF66700-250mg |
2,3-BUTANE-D8-DIOL |
347841-77-4 | 250mg |
$545.00 | 2024-04-20 | ||
| A2B Chem LLC | AF66700-500mg |
2,3-BUTANE-D8-DIOL |
347841-77-4 | 500mg |
$809.00 | 2024-04-20 | ||
| 1PlusChem | 1P00C5VW-250mg |
2,3-BUTANE-D8-DIOL |
347841-77-4 | 250mg |
$545.00 | 2025-02-25 | ||
| 1PlusChem | 1P00C5VW-500mg |
2,3-BUTANE-D8-DIOL |
347841-77-4 | 500mg |
$841.00 | 2025-03-12 |
2,3-Butanediol-d8 Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2,3-Butanediol-d8
Research Briefing on 2,3-Butanediol-d8 (CAS: 347841-77-4) in Chemical Biology and Pharmaceutical Applications
2,3-Butanediol-d8 (CAS: 347841-77-4), a deuterated analog of 2,3-butanediol, has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique isotopic labeling properties. This compound serves as a critical tool in metabolic pathway tracing, drug metabolism studies, and quantitative mass spectrometry analyses. Recent studies highlight its utility in elucidating complex biochemical mechanisms, particularly in microbial fermentation and synthetic biology applications.
A 2023 study published in Journal of Labelled Compounds and Radiopharmaceuticals demonstrated the synthesis optimization of 2,3-Butanediol-d8 with >99% isotopic purity, addressing previous challenges in large-scale deuterium incorporation. The research team employed a novel catalytic deuteration method using Pd/C under D2 atmosphere, achieving significantly higher yields (82%) compared to conventional techniques. This advancement enables more cost-effective production for research-scale applications.
In pharmaceutical analytics, 2,3-Butanediol-d8 has emerged as an essential internal standard for LC-MS quantification of microbial metabolites. A recent Analytical Chemistry publication (2024) validated its use in measuring 2,3-butanediol levels in human plasma samples, demonstrating superior stability and minimal matrix effects compared to non-deuterated analogs. The study established a linear range of 0.1-100 μg/mL with R2 > 0.999, highlighting its analytical robustness.
Metabolic engineering applications have particularly benefited from this deuterated compound. Research from MIT's synthetic biology lab (2023) utilized 2,3-Butanediol-d8 to trace carbon flux in engineered E. coli strains producing chiral butanediol isomers. The deuterium labeling allowed precise tracking of NADH/NAD+ redox balance during fermentation, leading to optimized pathways that increased titers by 37% in pilot-scale bioreactors.
Emerging applications in drug formulation were revealed in a 2024 Molecular Pharmaceutics study, where 2,3-Butanediol-d8 served as a tracer in polymer-drug conjugate stability testing. The deuterium kinetic isotope effect provided insights into degradation mechanisms of PEGylated therapeutics at accelerated storage conditions, enabling more accurate shelf-life predictions.
Ongoing clinical research (Phase I trials) is investigating 2,3-Butanediol-d8 as a potential diagnostic marker for gut microbiome dysbiosis through breath analysis. Preliminary data presented at the 2024 ACS National Meeting showed strong correlation (r = 0.89) between exhaled deuterated metabolites and specific microbial populations in IBD patients.
The commercial landscape for 2,3-Butanediol-d8 has evolved significantly, with current pricing ranging $350-450 per 100mg (research grade) among major suppliers. Market analysis projects 12% CAGR through 2028, driven by increasing adoption in metabolomics and stable isotope probing techniques. Recent patent filings (WO2023187542) suggest expanding applications in NMR-based structural biology studies.
Future research directions include development of chiral 2,3-Butanediol-d8 variants for stereoselective metabolism studies, and exploration of its potential as a cryoprotectant in biopharmaceutical formulations. The compound's versatility continues to make it a valuable asset across multiple domains of chemical biology and pharmaceutical sciences.
347841-77-4 (2,3-Butanediol-d8) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)